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Compound of Interest

Compound Name: 8-Oxotetradecanoic acid
CAS No.: 39747-88-1
Cat. No.: B150441
Get Quote
& J

Executive Summary & Risk Profile[2]

8-Oxotetradecanoic acid (a keto-derivative of Myristic acid) is a functionalized medium-to-
long chain fatty acid.[1][2] While often used in metabolic research (fatty acid oxidation studies)
and lipid synthesis, it presents specific handling challenges due to its lipophilic nature and
potential for distinct biological activity compared to non-functionalized fatty acids.[2]

Core Safety Directive: Treat this compound as a Chemical Irritant with high skin permeability
potential.[1][2] Due to the scarcity of specific toxicological data for this specific isomer, apply
the Precautionary Principle: assume it possesses the irritant properties of myristic acid
combined with the reactivity of an internal ketone.[1]

Physicochemical Hazard Analysis
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Property Characteristic Operational Implication

) ) Dust generation during
_ Solid (Waxy/Crystalline o ]
Physical State weighing is the primary
Powder)
exposure vector.[1][2]

Critical: Readily crosses
i . ) i dermal barriers.[1][2] Latex
Lipophilicity High (C14 Chain) _ o L
gloves are insufficient; Nitrile is

mandatory.[1][2]

] ) Irritating to mucous
o Weak Organic Acid (pKa ~4.[1]
Acidity membranes (eyes/lungs) upon

218
[218) contact.[1][2][3]
Stable under normal
o conditions, but avoid strong
Reactivity Ketone @ C8

oxidizers and reducing agents.

[1]2]

Personal Protective Equipment (PPE) Matrix

This system is designed to create a "fail-safe" barrier.[1][2] The selection logic prioritizes
permeation resistance and respiratory protection.[1][2][3]

PPE Selection Table
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Protection Zone

Recommended Equipment

Technical Justification

Hand Protection

Nitrile Gloves (Min.[1][2]
0.11mm)

Fatty acids degrade latex.[1][2]
Nitrile offers superior
resistance to lipid-soluble
organic acids.[1][2] Double-
gloving recommended for
solutions >10mM.[1][2]

Eye Protection

Chemical Safety Goggles

Standard safety glasses are
insufficient for powders due to
dust migration.[1][2] Goggles
seal against airborne

particulates.[1][2]

Respiratory

Fume Hood (Primary)

Engineering controls are
superior to PPE.[1][2] If hood
is unavailable, use N95/P100

respirator for solid handling.[1]

[2]

Body Defense

Lab Coat (Cotton/Poly blend)

Must be buttoned to the neck.
[1][2] Synthetic materials (pure
polyester) should be avoided if
using flammable solvents for
solubilization.[1][2]

Operational Protocols
A. The "Zero-Dust" Weighing Protocol

Objective: Minimize airborne particulate generation to prevent inhalation exposure.[1][2]

» Preparation: Place the analytical balance inside a certified chemical fume hood. If this is

impossible, use a static-dissipative weighing funnel to reduce particle repulsion.[1][2]

e Taring: Place the receiving vessel (vial/flask) on the balance and tare.
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o Transfer: Use a micro-spatula (stainless steel).[1][2] Do not pour from the stock bottle.
Transfer small amounts to avoid "dust clouds."[1][2]

o Seal: Cap the receiving vessel before removing it from the balance enclosure.

« Decontamination: Wipe the balance area with a tissue dampened with 70% Ethanol or
Isopropanol immediately after use.[1][2]

B. Solubilization & Handling Logic

8-Oxotetradecanoic acid is hydrophobic.[1][2] It requires organic solvents (DMSO, Ethanol,
Chloroform) for stock solutions. This introduces a "Vehicle Hazard"—the solvent can carry the
chemical through the skin faster than the solid alone.[1]

Visualization: Operational Decision Logic

The following diagram outlines the decision process for safe handling based on the physical
state of the reagent.
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Start: Handling 8-Oxotetradecanoic Acid

Determine Physical State

Solid / Powder Form Solubilized (DMSO/EtOH)

Is Fume Hood Available? Check Solvent Permeability

Req: N95 Mask + Goggles High Permeability Lower Permeability
+ Static Control (DMSO/Chloroform) (Ethanol/Water)

Use Hood + Nitrile Gloves

MANDATORY: Double Nitrile Gloves
Change every 30 mins

Single Nitrile Gloves

Inspect frequently

Click to download full resolution via product page
Caption: Decision logic for PPE adaptation based on physical state and solvent vehicle risks.

Emergency Response & Spill Management
Spill Cleanup Workflow

Scenario: You have spilled 500mg of solid powder on the benchtop.
+ Isolate: Alert nearby personnel. Mark the area.

o PPE Up: Ensure goggles and gloves are secure.[1][2]
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» Contain: Cover the powder with a damp paper towel (water or ethanol).[1][2] Why? This
prevents the powder from becoming airborne during wiping.[1]

e Collect: Scoop up the damp material and place it in a solid hazardous waste container.

e Wash: Clean the surface with soap and water (to remove fatty residues) followed by ethanol.

[1][]

First Aid Measures

o Eye Contact: Flush immediately with water for 15 minutes.[1][2][3] The acidity can cause
corneal opacity if untreated.[1][2]

o Skin Contact: Wash with soap and water.[1][2] Do not use solvents (like ethanol) to wash
skin, as this may increase absorption of the fatty acid.

 Inhalation: Move to fresh air. If coughing persists, seek medical attention (potential for
chemical pneumonitis).[1][2]

Disposal & Environmental Stewardship[1][2]

Do not dispose of 8-Oxotetradecanoic acid down the drain.[1][2] As a long-chain fatty acid
derivative, it has high biological oxygen demand (BOD) and potential aquatic toxicity.[1][2]

Waste Stream Classification Container Type
Solid Waste Hazardous Chemical Solid HDPE Wide-Mouth Jar
o ) Glass/HDPE Carboy (Solvent
Liquid Waste Organic Solvent Waste )
Compatible)
Contaminated Sharps Hazardous Sharps Puncture-Proof Bin

Labeling Requirement: Clearly label waste as "Non-Halogenated Organic - Fatty Acid
Derivative."
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« National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version.[4] National Academies Press.[1][2] [Link]

¢ PubChem. (n.d.).[1][2] Compound Summary for Tetradecanoic acid (Myristic Acid). National
Library of Medicine.[1] (Used as surrogate for toxicological baseline). [Link][1][2]

¢ Occupational Safety and Health Administration (OSHA). (n.d.).[1][2] Personal Protective
Equipment Standards (29 CFR 1910.132). United States Department of Labor.[1][2] [Link][1]

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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